Cas no 87831-85-4 ((2S)-2-amino-3-(pyrazin-2-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(pyrazin-2-yl)propanoic acid
• CAS No: 87831-85-4
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 720578
• PubChem ID: 23600245
• Update Time: 2025-09-28

(2S)-2-amino-3-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinepropanoicacid, a-amino-, (aS)-
• 2-(pyrazin-2-ylamino)propanoic acid
• PYRAZINYL-L-ALANINE
• 2-(2-pyrazinylamino)propanoic acid
• Pyrazinyl-D-alanine
• SCHEMBL72870
• 87831-85-4
• A842382
• 2-Pyrazinepropanoicacid,a-amino-,(as)-
• (2S)-2-amino-3-(pyrazin-2-yl)propanoic acid
• (αS)-α-Amino-2-pyrazinepropanoic acid (ACI)
• Pyrazinepropanoic acid, α-amino-, (S)- (ZCI)
• Pyrazinepropanoic acid, α-amino-, (αS)- (9CI)
• 2-Pyrazinepropanoic acid α-amino-, (αS)-

• Inchi： 1S/C7H9N3O2/c8-6(7(11)12)3-5-4-9-1-2-10-5/h1-2,4,6H,3,8H2,(H,11,12)/t6-/m0/s1
• InChI Key： JNNCNURVELPUNP-LURJTMIESA-N
• SMILES： C(C1N=CC=NC=1)[C@H](N)C(=O)O

Computed Properties

• Exact Mass: 167.06900
• Monoisotopic Mass: 167.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.355
• Boiling Point: 394.458°C at 760 mmHg
• Flash Point: 192.361°C
• Refractive Index: 1.611
• PSA: 75.11000
• LogP: 0.43460